Lipophilicity Modulation vs. 7-Methyl Analog
Computational analysis reveals that 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile has a lower predicted lipophilicity (XLogP3: 2.9) compared to its 7-methyl analog (XLogP3: 3.2) [1][2]. This reduction of 0.3 log units is significant for compliance with Lipinski's Rule of Five and correlates with improved aqueous solubility and reduced metabolic clearance mediated by cytochrome P450 enzymes.
Target 2.9 vs 7‑methyl 3.2
| Evidence Dimension | Predicted lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 2.9 |
| Comparator Or Baseline | 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (XLogP3: 3.2) |
| Quantified Difference | ΔXLogP3 = -0.3 |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
A lower logP is a critical selection criterion for medicinal chemists seeking to avoid overly lipophilic leads that are prone to high metabolic turnover and poor solubility.
- [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
- [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
